Cas no 2219371-87-4 (3-3-(trifluoromethyl)-3H-diazirin-3-ylazetidine hydrochloride)

• Product Name: 3-3-(trifluoromethyl)-3H-diazirin-3-ylazetidine hydrochloride
• CAS No: 2219371-87-4
• MF: C₅H₇ClF₃N₃
• MW: 201.577389955521
• CID: 4786915
• PubChem ID: 137952262
• Update Time: 2025-06-12

3-3-(trifluoromethyl)-3H-diazirin-3-ylazetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-(Trifluoromethyl)-3H-diazirin-3-yl)azetidine hydrochloride
• 3-[3-(Trifluoromethyl)diazirin-3-yl]azetidine;hydrochloride
• 3-3-(trifluoromethyl)-3H-diazirin-3-ylazetidine hydrochloride
• 3-[3-(trifluoromethyl)diazirin-3-yl]azetidine hydrochloride
• 3-(3-(TRIFLUOROMETHYL)-3H-DIAZIRIN-3-YL)AZETIDINE HCL
• EN300-1706929
• starbld0031284
• AT13409
• 2219371-87-4
• 3-[3-(trifluoromethyl)-3H-diazirin-3-yl]azetidine hydrochloride

• Inchi： 1S/C5H6F3N3.ClH/c6-5(7,8)4(10-11-4)3-1-9-2-3;/h3,9H,1-2H2;1H
• InChI Key： DGDIINATPVFYKH-UHFFFAOYSA-N
• SMILES： Cl.FC(C1(C2CNC2)N=N1)(F)F

Computed Properties

• Exact Mass: 201.0280594g/mol
• Monoisotopic Mass: 201.0280594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.8

Additional information on 3-3-(trifluoromethyl)-3H-diazirin-3-ylazetidine hydrochloride

Research Brief on 3-3-(Trifluoromethyl)-3H-diazirin-3-ylazetidine Hydrochloride (CAS: 2219371-87-4)

In recent years, the compound 3-3-(trifluoromethyl)-3H-diazirin-3-ylazetidine hydrochloride (CAS: 2219371-87-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique diazirine and azetidine functional groups, has shown promise in various applications, including photoaffinity labeling, drug discovery, and proteomics. The trifluoromethyl group enhances its reactivity and stability, making it a valuable tool for probing protein-ligand interactions and mapping binding sites.

Recent studies have focused on the synthesis and optimization of 3-3-(trifluoromethyl)-3H-diazirin-3-ylazetidine hydrochloride to improve its efficiency and specificity in photoaffinity labeling. A 2023 publication in the Journal of Medicinal Chemistry highlighted a novel synthetic route that increases yield and purity while reducing side reactions. This advancement is critical for researchers aiming to use the compound in high-throughput screening and target identification.

In addition to its synthetic improvements, the compound has been employed in cutting-edge proteomics research. A study published in Nature Chemical Biology demonstrated its utility in cross-linking experiments to identify transient protein-protein interactions. The diazirine moiety, upon UV irradiation, forms reactive carbenes that covalently bind to nearby proteins, enabling the capture of elusive interactions that are otherwise challenging to study.

Another significant application of 3-3-(trifluoromethyl)-3H-diazirin-3-ylazetidine hydrochloride is in the development of covalent inhibitors. Researchers have leveraged its reactive properties to design inhibitors that selectively target cysteine residues in disease-relevant proteins. A 2022 paper in ACS Chemical Biology showcased its use in developing inhibitors for SARS-CoV-2 main protease, highlighting its potential in antiviral drug discovery.

Despite its promising applications, challenges remain in the widespread adoption of this compound. Issues such as solubility in aqueous buffers and potential off-target effects need to be addressed. Ongoing research aims to modify the azetidine ring or introduce solubilizing groups to enhance its performance in biological systems.

In conclusion, 3-3-(trifluoromethyl)-3H-diazirin-3-ylazetidine hydrochloride (CAS: 2219371-87-4) represents a versatile and powerful tool in chemical biology and drug discovery. Its unique properties enable researchers to tackle complex biological questions, from mapping protein interactions to designing covalent therapeutics. As synthetic methodologies and applications continue to evolve, this compound is poised to play an increasingly important role in advancing biomedical research.